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L-fucono-1,4-lactone is a furanose-form sugar lactone derived from L-fucose, a deoxyhexose
sugar integral to a multitude of biological structures. L-fucose itself is a terminal
monosaccharide found on N- and O-linked glycans of glycoproteins and glycolipids in
mammals, playing critical roles in cell adhesion, signaling, and immune responses, including
the ABO blood group antigens.[1][2][3] Consequently, the metabolic pathways governing L-
fucose are of significant interest. L-fucono-1,4-lactone emerges as a key, relatively stable
intermediate in the oxidative metabolism of L-fucose.[1][4]

Understanding the precise physical and chemical properties of this lactone is not merely an
academic exercise. For researchers investigating fucosylation pathways, developing enzyme
inhibitors, or designing drugs that target fucose metabolism, a granular understanding of this
molecule's behavior in aqueous environments is paramount. This guide synthesizes current
knowledge on L-fucono-1,4-lactone, providing the foundational data and experimental insights
necessary for its effective study and application in a laboratory setting.

Core Physicochemical & Molecular Properties
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The fundamental properties of L-fucono-1,4-lactone dictate its handling, storage, and
behavior in experimental assays. Unlike its highly unstable 1,5-lactone isomer, the 1,4-lactone
exists as a stable, isolable powder, though care must be taken to prevent hydrolysis.[1]

Property Value Source(s)
Molecular Formula CeH100s
Molecular Weight 162.14 g/mol

(3R,4S,5S)-3,4-dihydroxy-5-
((R)-1-

IUPAC Name )
hydroxyethyl)dihydrofuran-
2(3H)-one

CAS Number 24286-28-0

Appearance Powder

Optical Activity [0]/D +78+3° (c = 2 in H20)

Recommended Storage 2-8°C

Purity (Typical) >90% (by TLC)

Chemical Reactivity and Biological Context

The chemistry of L-fucono-1,4-lactone is dominated by its relationship with its isomers and its
hydrolysis product, L-fuconate. Its significance is entirely derived from its role as an
intermediate in the L-fucose degradation pathway.[2][5]

The L-Fucose Metabolic Pathway

In many organisms, L-fucose can be utilized as a carbon source through an oxidative pathway.
[1] The initial step is the oxidation of L-fucose, catalyzed by L-fucose dehydrogenase. This
reaction was long thought to produce L-fuconate directly, but recent, more detailed analyses
have clarified the sequence.[2][3]

e Enzymatic Oxidation: L-fucose dehydrogenase oxidizes L-fucose to produce the highly
unstable L-fucono-1,5-lactone (a six-membered ring).[2][3]
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e Spontaneous Isomerization: L-fucono-1,5-lactone is exceptionally unstable in aqueous
solution and rapidly undergoes non-enzymatic conversion to the more thermodynamically
stable five-membered ring structure, L-fucono-1,4-lactone.[1][2][4]

o Hydrolysis: L-fucono-1,4-lactone is then hydrolyzed to the open-chain L-fuconate. This step
can occur slowly and spontaneously (autohydrolysis) or be rapidly catalyzed by a specific
enzyme, L-fucono-lactonase.[1][2][6]

This sequence underscores a critical experimental consideration: any enzymatic reaction
starting from L-fucose will invariably produce L-fucono-1,4-lactone as a transient intermediate,
even if the final measured product is L-fuconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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